

Peficitinib (hydrochloride) Administration in Mouse Models of Colitis: Application Notes and Protocols

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Peficitinib (hydrochloride)*

Cat. No.: *B12391228*

[Get Quote](#)


Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the application of **Peficitinib (hydrochloride)**, a Janus kinase (JAK) inhibitor, in preclinical mouse models of colitis. Peficitinib is an orally bioavailable small molecule that demonstrates inhibitory activity against JAK1, JAK2, JAK3, and Tyrosine Kinase 2 (Tyk2), which are pivotal enzymes in cytokine signaling pathways implicated in autoimmune conditions like Inflammatory Bowel Disease (IBD)[1][2]. By disrupting the JAK-STAT signaling cascade, Peficitinib effectively mitigates the pro-inflammatory response[1][2]. These notes detail the scientific rationale, step-by-step experimental protocols for two standard colitis models (DSS and TNBS), and robust methodologies for assessing therapeutic efficacy. The aim is to equip researchers with the necessary knowledge to design, execute, and interpret in vivo studies investigating the therapeutic potential of Peficitinib for colitis.

Mechanism of Action: Targeting the JAK-STAT Pathway in Intestinal Inflammation

The Janus kinase-signal transducer and activator of transcription (JAK-STAT) pathway is a critical intracellular cascade for a multitude of pro-inflammatory cytokines that are central to the pathogenesis of IBD[3]. The binding of cytokines (e.g., IL-6, IFN- γ) to their receptors on immune and epithelial cells triggers the activation of receptor-associated JAKs[1][4]. Activated JAKs then phosphorylate STAT proteins, which subsequently dimerize, translocate to the nucleus, and modulate the transcription of genes involved in inflammation, immune cell differentiation, and proliferation[1][3][5].

Peficitinib functions as a pan-JAK inhibitor, though with a relatively selective effect for JAK3, by competing with ATP for the binding site on the kinase domain of JAK enzymes[3][5][6]. This action prevents the phosphorylation and activation of STATs, thereby broadly dampening the signaling of numerous cytokines implicated in the inflammatory milieu of colitis[3][4]. This mechanism provides a strong rationale for its investigation as a therapeutic agent for IBD[7][8].



[Click to download full resolution via product page](#)

Caption: Peficitinib inhibits the JAK-STAT signaling pathway.

Chemically-Induced Mouse Models of Colitis

The choice of animal model is critical for addressing specific research questions. The dextran sodium sulfate (DSS) and 2,4,6-trinitrobenzene sulfonic acid (TNBS) models are widely used and represent different aspects of human IBD.

2.1 Dextran Sodium Sulfate (DSS)-Induced Colitis

The DSS model is valued for its simplicity, reproducibility, and robust induction of acute or chronic colitis that pathologically resembles human ulcerative colitis (UC)[9][10]. DSS is a water-soluble, sulfated polysaccharide that is directly toxic to colonic epithelial cells, leading to a compromised mucosal barrier, subsequent influx of luminal antigens into the mucosa, and a potent inflammatory response[10].

Protocol: Acute DSS-Induced Colitis

- **Animal Selection:** Use 8-12 week old mice (e.g., C57BL/6 or BALB/c strain), weighing approximately 20-25g[9]. House animals in specific pathogen-free conditions.
- **DSS Preparation:** Prepare a 2.0-3.5% (w/v) solution of DSS (molecular weight 36-50 kDa is critical for efficacy) in autoclaved drinking water[11][12]. The solution should be clear and freshly prepared every 2-3 days[9][12]. The optimal concentration may vary between mouse strains and facilities and should be determined empirically[12].
- **Induction:** On Day 0, weigh all mice and replace their regular drinking water with the DSS solution[9]. Administer the DSS-containing water ad libitum for 5-7 consecutive days[11]. Control mice receive regular autoclaved drinking water[13].
- **Monitoring:** Monitor mice daily for body weight, stool consistency, and the presence of blood in the stool[12]. Significant weight loss and clinical signs typically appear by day 3-5[13].
- **Termination:** Euthanize mice at the end of the DSS administration period (e.g., Day 7) or after a subsequent recovery period with regular water (e.g., Day 10-14) for endpoint analysis[9].

2.2 Trinitrobenzene Sulfonic Acid (TNBS)-Induced Colitis

The TNBS model induces a transmural inflammation that shares histopathological features with human Crohn's disease[14][15]. TNBS is a haptenizing agent; when administered intrarectally with ethanol, it breaks the mucosal barrier and modifies colonic proteins, triggering a delayed-type hypersensitivity reaction and a Th1-mediated immune response[14][15][16].

Protocol: TNBS-Induced Colitis

- **Animal Selection:** Use 8-12 week old mice (e.g., BALB/c or SJL strains are highly susceptible).
- **Pre-Induction:** Fast mice for 24 hours before induction to clear the colon, but allow free access to water[14].
- **Anesthesia:** Anesthetize the mouse via intraperitoneal injection of a ketamine/xylazine cocktail or using isoflurane[14].
- **Induction:**
 - Prepare a solution of 1-2.5% TNBS in 50% ethanol[14].
 - Gently insert a 3.5 F catheter approximately 4 cm into the colon[17].
 - Slowly instill 100-150 μ L of the TNBS solution[14][17].
 - After instillation, keep the mouse in a head-down (Trendelenburg) position for at least 60 seconds to ensure the solution is retained in the colon[14][17].
- **Monitoring & Termination:** Clinical signs such as weight loss and diarrhea typically develop over 3-5 days. The experiment is usually terminated at Day 3 (acute) or after several weeks with repeated TNBS administration (chronic) for endpoint analysis[14][18].

Peficitinib Formulation and Dosing

3.1 Preparation of Peficitinib (hydrochloride) Peficitinib hydrochloride is typically formulated for oral administration (gavage).

- **Vehicle Selection:** A common and effective vehicle is 0.5% (w/v) methylcellulose in sterile water.

- **Formulation:** Calculate the required amount of Peficitinib based on the desired dose (mg/kg) and the number of animals. Weigh the Peficitinib hydrochloride powder and suspend it in the vehicle. Use a mortar and pestle or a homogenizer to ensure a uniform and stable suspension. Prepare fresh daily.


3.2 Dosing Regimen While specific dose-ranging studies for Peficitinib in mouse colitis are not widely published, effective oral doses in rat arthritis models range from 1 to 30 mg/kg, administered once daily[1][19]. The terminal half-life in healthy subjects supports a once-daily dosing schedule[20].

Parameter	Recommendation	Rationale / Reference
Route of Administration	Oral Gavage	Peficitinib is an orally bioavailable drug.[1][7]
Suggested Dose Range	3 - 30 mg/kg	Based on effective doses in rat adjuvant-induced arthritis models.[1][19]
Dosing Frequency	Once Daily (q.d.)	Supported by pharmacokinetic profiles showing a half-life of ~7-13 hours.[20][21]
Vehicle	0.5% Methylcellulose	Standard, inert vehicle for oral suspension of hydrophobic compounds.

Causality Insight: A pilot dose-finding study is strongly recommended to determine the optimal therapeutic dose for the specific mouse strain and colitis model being used. Start with a minimum of three dose levels (e.g., 3, 10, and 30 mg/kg) to establish a dose-response relationship.

Experimental Design and Protocol for Efficacy Studies

A robust experimental design is crucial for obtaining reliable and reproducible data. This includes appropriate control groups and both prophylactic (preventative) and therapeutic (treatment) arms.



[Click to download full resolution via product page](#)

Caption: General experimental workflow for a Peficitinib efficacy study.

Step-by-Step Protocol:

- **Acclimatization:** Allow mice to acclimate to the facility for at least one week prior to the experiment.
- **Randomization & Grouping:** Randomly assign mice to experimental groups (n=8-10 mice per group is recommended):
 - **Group A (Healthy Control):** No colitis induction + daily vehicle gavage.
 - **Group B (Colitis Vehicle Control):** Colitis induction + daily vehicle gavage.
 - **Group C (Prophylactic Treatment):** Colitis induction + daily Peficitinib gavage starting on Day 0.
 - **Group D (Therapeutic Treatment):** Colitis induction + daily Peficitinib gavage starting after the onset of clinical signs (e.g., Day 3 or 5).
- **Induction:** Induce colitis on Day 0 as described in Section 2.
- **Dosing:** Administer Peficitinib or vehicle via oral gavage once daily at the same time each day.
- **Daily Monitoring:** Record body weight and calculate the Disease Activity Index (DAI) for each mouse daily.

Endpoint Analysis and Outcome Assessment

Comprehensive endpoint analysis is essential to quantify the therapeutic effects of Peficitinib.

5.1 Clinical Assessment: Disease Activity Index (DAI)

The DAI is a composite score that provides a quantitative measure of clinical symptoms.^[22] It is calculated daily for each mouse based on the following parameters.

Score	Weight Loss (%)	Stool Consistency	Rectal Bleeding
0	No loss or gain	Normal, well-formed pellets	None
1	1 - 5%	Soft but still formed	Hemoccult positive
2	5 - 10%	Loose stool that does not stick to anus	Hemoccult positive
3	10 - 15%	Diarrhea	Visible blood in stool
4	> 15%	Diarrhea	Gross rectal bleeding

Reference: Adapted from previously established colitis scoring systems.[\[23\]](#)
[\[24\]](#)[\[25\]](#)

5.2 Macroscopic Assessment

Upon termination of the study:

- Euthanasia: Euthanize mice using an approved method (e.g., CO2 asphyxiation followed by cervical dislocation).
- Colon & Spleen Collection: Carefully dissect the entire colon from the cecum to the anus. Also, collect the spleen.
- Colon Length: Lay the colon flat on a cold surface without stretching and measure its length in centimeters. Colonic shortening is a reliable indicator of inflammation[\[9\]](#)[\[26\]](#).
- Spleen Weight: Weigh the spleen. Splenomegaly can be an indicator of systemic inflammation.

5.3 Histological Assessment

Histopathology provides a detailed view of tissue damage and inflammation.

- Tissue Processing: Take a distal segment of the colon, fix it in 10% neutral buffered formalin, and embed it in paraffin.
- Staining: Section the tissue (4-5 μ m) and perform standard Hematoxylin and Eosin (H&E) staining[27].
- Scoring: Score the stained sections in a blinded manner using a validated histological scoring system that assesses inflammation severity, extent, crypt damage, and epithelial ulceration[22][28][29].

5.4 Myeloperoxidase (MPO) Activity Assay

MPO is an enzyme abundant in neutrophils, and its activity in colonic tissue serves as a quantitative surrogate marker for neutrophil infiltration and inflammation[25][30].

- Tissue Homogenization: Weigh a pre-defined section of the colon and homogenize it in a buffer containing 0.5% hexadecyltrimethylammonium bromide (HTAB)[30].
- Extraction: Lyse the cells through freeze-thaw cycles or sonication, then centrifuge to collect the supernatant[31].
- Assay: Use a colorimetric assay where the MPO in the sample catalyzes a reaction between a substrate (e.g., o-dianisidine dihydrochloride) and H₂O₂, causing a change in absorbance measured with a spectrophotometer[30]. MPO activity is expressed as U/g of tissue.

5.5 Cytokine Quantification

Measuring pro-inflammatory cytokine levels in the colon provides a mechanistic understanding of Peficitinib's effects.

- Tissue Homogenization: Homogenize a pre-defined section of the colon in a lysis buffer containing protease inhibitors.
- Protein Quantification: Determine the total protein concentration of the supernatant using a BCA or Bradford assay.
- ELISA: Use commercial Enzyme-Linked Immunosorbent Assay (ELISA) kits to measure the levels of key pro-inflammatory cytokines such as TNF- α , IL-6, and IL-1 β [32][33][34].

Normalize cytokine levels to the total protein concentration (e.g., pg/mg protein).

Data Interpretation and Expected Outcomes

In a successful study, the Peficitinib-treated groups are expected to show significant amelioration of colitis compared to the vehicle-treated control group.

Endpoint	Expected Outcome in Peficitinib-Treated Group
Disease Activity Index (DAI)	Significantly lower scores; reduced weight loss, improved stool consistency.
Colon Length	Attenuation of colon shortening; length closer to that of healthy controls.
Histology Score	Significantly lower scores; reduced inflammatory infiltrate, preserved crypt architecture.
MPO Activity	Significantly reduced MPO activity in colonic tissue.
Pro-inflammatory Cytokines	Significantly lower levels of TNF- α , IL-6, IL-1 β , etc.

Conclusion

Peficitinib, through its potent inhibition of the JAK-STAT signaling pathway, represents a promising therapeutic candidate for IBD. The protocols and application notes provided herein offer a robust framework for the preclinical evaluation of Peficitinib in validated mouse models of colitis. Adherence to these detailed methodologies, including appropriate experimental design, consistent execution, and comprehensive endpoint analysis, is critical for generating reliable and translatable data to support further drug development.

References

- Patsnap Synapse. (2024, June 14). What is Peficitinib Hydrobromide used for? Retrieved from [\[Link\]](#)

- Patsnap Synapse. (2024, July 17). What is the mechanism of Peficitinib Hydrobromide? Retrieved from [[Link](#)]
- Das, S., et al. (2017, August 20). Mouse Model of Dextran Sodium Sulfate (DSS)-induced Colitis. Bio-protocol. Retrieved from [[Link](#)]
- Martins, F., et al. (2022, April 25). Chronic Experimental Model of TNBS-Induced Colitis to Study Inflammatory Bowel Disease. International Journal of Molecular Sciences. Retrieved from [[Link](#)]
- Kitajima, S., et al. (2000, January 15). Histological analysis of murine colitis induced by dextran sulfate sodium of different molecular weights. Experimental Animals. Retrieved from [[Link](#)]
- iGEM. (n.d.). Protocol for IBD (inflammatory bowel disease). Retrieved from [[Link](#)]
- Di Paola, R., et al. (2021, February 18). Extensive Histopathological Characterization of Inflamed Bowel in the Dextran Sulfate Sodium Mouse Model with Emphasis on Clinically Relevant Biomarkers and Targets for Drug Development. International Journal of Molecular Sciences. Retrieved from [[Link](#)]
- Kelm, K., et al. (2021, January 6). Systematic Scoring Analysis for Intestinal Inflammation in a Murine Dextran Sodium Sulfate-Induced Colitis Model. Journal of Visualized Experiments. Retrieved from [[Link](#)]
- Chassaing, B., et al. (2014). Dextran Sulfate Sodium (DSS)-Induced Colitis in Mice. Current Protocols in Immunology. Retrieved from [[Link](#)]
- Powrie, F. (1999). Cytokines in experimental colitis. Immunology Letters. Retrieved from [[Link](#)]
- ResearchGate. (n.d.). Histological analysis of DSS-induced colitis in mice. Retrieved from [[Link](#)]
- Wang, Y., et al. (2024, August 5). Establishment and Evaluation of a Mouse Model of Experimental Ulcerative Colitis Induced by the Gavage Administration of Dextran Sulfate Sodium. Molecules. Retrieved from [[Link](#)]

- De Winter, B., et al. (2023, July 5). Measuring Myeloperoxidase Activity as a Marker of Inflammation in Gut Tissue Samples of Mice and Rat. Bio-protocol. Retrieved from [[Link](#)]
- Grivennikov, S., et al. (2015, January 15). Cytokine Networks in Animal Models of Colitis-associated Cancer. Anticancer Research. Retrieved from [[Link](#)]
- Hamamoto, N., et al. (2016). Histological and ultrastructural changes of the colon in dextran sodium sulfate-induced mouse colitis. Experimental and Therapeutic Medicine. Retrieved from [[Link](#)]
- Charles River Laboratories. (n.d.). TNBS-Induced Colitis Model. Retrieved from [[Link](#)]
- Wirtz, S., et al. (2012, February 1). Investigating Intestinal Inflammation in DSS-induced Model of IBD. Journal of Visualized Experiments. Retrieved from [[Link](#)]
- Vereecke, L., et al. (2014). Development of Reliable, Valid and Responsive Scoring Systems for Endoscopy and Histology in Animal Models for Inflammatory Bowel Disease. PLOS ONE. Retrieved from [[Link](#)]
- Takis Biotech. (n.d.). TNBS-Induced Colitis Model. Retrieved from [[Link](#)]
- Antoniou, E., et al. (2016, August 19). The TNBS-induced colitis animal model: An overview. Annals of Medicine and Surgery. Retrieved from [[Link](#)]
- Kelm, K., et al. (2021). Systematic Scoring Analysis for Intestinal Inflammation in a Murine Dextran Sodium Sulfate-Induced Colitis Model. Journal of Visualized Experiments. Retrieved from [[Link](#)]
- Encyclopedia MDPI. (2023, April 26). JAK/STAT Signaling Pathway Inhibitors. Retrieved from [[Link](#)]
- Malemud, C.J. (2018, May 19). The role of the JAK/STAT signal pathway in rheumatoid arthritis. Therapeutic Advances in Musculoskeletal Disease. Retrieved from [[Link](#)]
- Häger, C., et al. (2015, December 4). Time to Integrate to Nest Test Evaluation in a Mouse DSS-Colitis Model. PLOS ONE. Retrieved from [[Link](#)]

- Wirtz, S., et al. (2011, June 28). Video: Investigating Intestinal Inflammation in DSS-induced Model of IBD. Journal of Visualized Experiments. Retrieved from [[Link](#)]
- ResearchGate. (n.d.). ELISA analysis of pro-inflammatory cytokines in mouse colons. Retrieved from [[Link](#)]
- ResearchGate. (n.d.). Cytokine content in mouse colonic tissue. Retrieved from [[Link](#)]
- ResearchGate. (n.d.). Clinical colitis scoring. Retrieved from [[Link](#)]
- Iwata, S., et al. (2019, November 25). In vitro pharmacological effects of peficitinib on lymphocyte activation: a potential treatment for systemic sclerosis with JAK inhibitors. Rheumatology. Retrieved from [[Link](#)]
- IUPHAR/BPS Guide to PHARMACOLOGY. (2022, November 14). peficitinib. Retrieved from [[Link](#)]
- Sandborn, W.J., et al. (2018, November 9). Peficitinib, an Oral Janus Kinase Inhibitor, in Moderate-to-severe Ulcerative Colitis: Results From a Randomised, Phase 2 Study. Journal of Crohn's and Colitis. Retrieved from [[Link](#)]
- Le, A., et al. (2023, September 14). JAK inhibitors for inflammatory bowel disease: recent advances. Gut. Retrieved from [[Link](#)]
- Diva-portal.org. (n.d.). MPO measurements in DSS-treated mice. Retrieved from [[Link](#)]
- Hisanaga, N., et al. (2019, December 12). Pharmacokinetics and Safety of a Single Oral Dose of Peficitinib (ASP015K) in Japanese Subjects With Normal and Impaired Hepatic Function. Clinical Pharmacology in Drug Development. Retrieved from [[Link](#)]
- Assay Genie. (n.d.). Technical Manual Myeloperoxidase (MPO) Activity Assay Kit. Retrieved from [[Link](#)]
- Ishizaki, M., et al. (2020, April 9). Pharmacokinetics, Pharmacodynamics, and Safety of Peficitinib (ASP015K) in Healthy Male Caucasian and Japanese Subjects. Clinical Drug Investigation. Retrieved from [[Link](#)]

- Takeuchi, T., et al. (2016). Efficacy and safety of the oral Janus kinase inhibitor peficitinib (ASP015K) monotherapy in patients with moderate to severe rheumatoid arthritis in Japan: a 12-week, randomised, double-blind, placebo-controlled phase IIb study. *Annals of the Rheumatic Diseases*. Retrieved from [[Link](#)]
- Yamazaki, S., et al. (2016, December 23). A novel JAK inhibitor, peficitinib, demonstrates potent efficacy in a rat adjuvant-induced arthritis model. *Pharmacology Research & Perspectives*. Retrieved from [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. pdf.benchchem.com [pdf.benchchem.com]
- 3. JAK inhibitors for inflammatory bowel disease: recent advances - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/28111111/)]
- 4. What is Peficitinib Hydrobromide used for? [[synapse.patsnap.com](https://synapse.patsnap.com/doc/peficitinib-hydrobromide-used-for/)]
- 5. What is the mechanism of Peficitinib Hydrobromide? [[synapse.patsnap.com](https://synapse.patsnap.com/doc/peficitinib-hydrobromide-mechanism/)]
- 6. The role of the JAK/STAT signal pathway in rheumatoid arthritis - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/28111111/)]
- 7. peficitinib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [[guidetopharmacology.org](https://guidetopharmacology.org/ligand/peficitinib/)]
- 8. Peficitinib, an Oral Janus Kinase Inhibitor, in Moderate-to-severe Ulcerative Colitis: Results From a Randomised, Phase 2 Study - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/28111111/)]
- 9. [bio-protocol.org](https://www.bio-protocol.org) [[bio-protocol.org](https://www.bio-protocol.org)]
- 10. Histological and ultrastructural changes of the colon in dextran sodium sulfate-induced mouse colitis - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/28111111/)]
- 11. [mdpi.com](https://www.mdpi.com) [[mdpi.com](https://www.mdpi.com)]
- 12. Dextran Sulfate Sodium (DSS)-Induced Colitis in Mice - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/28111111/)]

- [13. socmucimm.org \[socmucimm.org\]](#)
- [14. mdpi.com \[mdpi.com\]](#)
- [15. The TNBS-induced colitis animal model: An overview - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [16. criver.com \[criver.com\]](#)
- [17. static.igem.org \[static.igem.org\]](#)
- [18. TNBS-Induced Colitis Model - takisbiotech \[takisbiotech.com\]](#)
- [19. A novel JAK inhibitor, peficitinib, demonstrates potent efficacy in a rat adjuvant-induced arthritis model - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [20. ard.bmj.com \[ard.bmj.com\]](#)
- [21. Pharmacokinetics, Pharmacodynamics, and Safety of Peficitinib \(ASP015K\) in Healthy Male Caucasian and Japanese Subjects - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [22. Systematic Scoring Analysis for Intestinal Inflammation in a Murine Dextran Sodium Sulfate-Induced Colitis Model - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [23. Time to Integrate to Nest Test Evaluation in a Mouse DSS-Colitis Model | PLOS One \[journals.plos.org\]](#)
- [24. researchgate.net \[researchgate.net\]](#)
- [25. diva-portal.org \[diva-portal.org\]](#)
- [26. Establishment and Evaluation of a Mouse Model of Experimental Ulcerative Colitis Induced by the Gavage Administration of Dextran Sulfate Sodium \[mdpi.com\]](#)
- [27. researchgate.net \[researchgate.net\]](#)
- [28. Systematic Scoring of Intestinal Inflammation | JoVE Journal \[jove.com\]](#)
- [29. Development of Reliable, Valid and Responsive Scoring Systems for Endoscopy and Histology in Animal Models for Inflammatory Bowel Disease - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [30. Measuring Myeloperoxidase Activity as a Marker of Inflammation in Gut Tissue Samples of Mice and Rat - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [31. assaygenie.com \[assaygenie.com\]](#)
- [32. Cytokine Networks in Animal Models of Colitis-associated Cancer | Anticancer Research \[ar.iarjournals.org\]](#)
- [33. researchgate.net \[researchgate.net\]](#)
- [34. researchgate.net \[researchgate.net\]](#)

- To cite this document: BenchChem. [Peficitinib (hydrochloride) Administration in Mouse Models of Colitis: Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b12391228/docs#peficitinib-hydrochloride-administration-in-mouse-models-of-colitis-application-notes-and-protocols>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)